(4-(3-fluoro-4-methylphenyl)-1,1-dioxido-4H-benzo[b][1,4]thiazin-2-yl)(pyrrolidin-1-yl)methanone

• IUPAC Name: [4-(3-fluoro-4-methylphenyl)-1,1-dioxo-1λ6,4-benzothiazin-2-yl]-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C20H19FN2O3S/c1-14-8-9-15(12-16(14)21)23-13-19(20(24)22-10-4-5-11-22)27(25,26)18-7-3-2-6-17(18)23/h2-3,6-9,12-13H,4-5,10-11H2,1H3
• InChI Key: NNYVBNNXWCQLEK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C=C(S(=O)(=O)C3=CC=CC=C32)C(=O)N4CCCC4)F
• Molecular Formula: C20H19FN2O3S
• Molecular Weight: 386.4 g/mol

Description

The compound “(4-(3-fluoro-4-methylphenyl)-1,1-dioxido-4H-benzo[b][1,4]thiazin-2-yl)(pyrrolidin-1-yl)methanone” is a complex organic molecule with the molecular formula C20H19FN2O3S. It belongs to the class of organic compounds known as salicylic acids. The pyrrolidine ring in this compound is a five-membered nitrogen heterocycle widely used by medicinal chemists to obtain compounds for the treatment of human diseases.

Molecular Structure Analysis

The molecular structure of a compound can be determined using various spectroscopic techniques. In the case of this compound, the structure has been elucidated by IR, (1)H-NMR spectroscopic data, and microanalyses. The crystallographic data and processed data are summarized in Supplementary Materials, Table S1.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be determined using various analytical techniques. For this compound, the structure, chemical names, physical and chemical properties, classification, patents, literature, biological activities, safety/hazards/toxicity information, supplier lists, and more are available.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Antibacterial Agents : Researchers explore derivatives of this compound for their antibacterial properties. .
• Oxazolidinones Analogues : The synthesis of 3-fluoro analogs of 5-(acetamido-methyl)oxazolidinones involves this compound. .

Safety and Hazards

The safety and hazards of a compound depend on its chemical structure and biological activity. For this compound, the safety/hazards/toxicity information is available. It’s worth noting that most active compounds were evaluated for their cytotoxicity on HEK-293 (human embryonic kidney) cells and the results indicate that the compounds are nontoxic to human cells.

Future Directions

The future directions for this compound could involve further modifications to investigate how the chiral moiety influences kinase inhibition. Additionally, the development of clinically active drugs relies increasingly on the use of heterocyclic scaffolds, many of which contain nitrogen, as evidenced by the considerable number of bioactive compounds now available.